1-(Bromomethyl)-7-fluoronaphthalene
Overview
Description
1-(Bromomethyl)-7-fluoronaphthalene (1-BMF) is a synthetic compound that is used in various scientific research applications. It is a colorless, volatile liquid that is soluble in many organic solvents. 1-BMF has a relatively low boiling point and is therefore suitable for use in various laboratory experiments. It has been used in a range of studies, from biochemical and physiological studies to drug research.
Scientific Research Applications
1. Chemical Behavior and Reactions
The chemical behavior and reactions involving fluoronaphthalene derivatives are a significant area of research. For instance, the study of the abnormal behavior of atropisomers like 3,3'-dibromo-1,1'-difluoro-2,2'-binaphthyl, which is related to fluoronaphthalene, has been explored. These compounds demonstrate interesting reactions with alkyllithium compounds, leading to a variety of products such as diacid or bis(phosphane) derivatives (Leroux, Mangano, & Schlosser, 2005).
2. Fungal Metabolism Studies
Research into the metabolism of 1-fluoronaphthalene by Cunninghamella elegans has been conducted, revealing insights into the enzymatic processes and the stereoselective metabolism of fluoronaphthalene derivatives (Cerniglia, Miller, Yang, & Freeman, 1984).
3. Analytical Chemistry Applications
In analytical chemistry, 2-(bromomethyl)naphthalene derivatives have been used for the sensitive determination of fluoride in biological samples. This method involves derivatization followed by gas chromatography-mass spectrometry, highlighting the utility of fluoronaphthalene derivatives in analytical methods (Kwon & Shin, 2014).
4. Vibrational Spectra Studies
The vibrational spectra of 1-bromo 4-fluoronaphthalene, a compound closely related to 1-(Bromomethyl)-7-fluoronaphthalene, have been studied using density functional theory. This research provides insights into the vibrational modes and spectra of such compounds, which are crucial for understanding their physical and chemical properties (Krishnakumar, Prabavathi, & Muthunatesan, 2008).
5. Inhibition Studies in Medicinal Chemistry
2-(Fluoromethyl)-3-phytyl-1,4-naphthoquinone, a compound structurally similar to this compound, has been synthesized and studied for its inhibition effects on vitamin K epoxide reductase. This research is significant in the field of medicinal chemistry, where fluoronaphthalene derivatives may play a role in drug design and enzyme inhibition studies (Silverman & Oliver, 1989).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(bromomethyl)-7-fluoronaphthalene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrF/c12-7-9-3-1-2-8-4-5-10(13)6-11(8)9/h1-6H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVYGMSYOLOXJAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2)F)C(=C1)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90576441 | |
Record name | 1-(Bromomethyl)-7-fluoronaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90576441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70631-50-4 | |
Record name | 1-(Bromomethyl)-7-fluoronaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90576441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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